Cas no 1321613-04-0 (3,5-Dichloro-4-(methoxycarbonyl)phenylboronic acid, pinacol ester)

• Product Name: 3,5-Dichloro-4-(methoxycarbonyl)phenylboronic acid, pinacol ester
• CAS No: 1321613-04-0
• MF: C₁₄H₁₇BCl₂O₄
• MW: 330.999382734299
• MDL: MFCD20441900
• CID: 1024704
• PubChem ID: 56776843
• Update Time: 2025-04-20

3,5-Dichloro-4-(methoxycarbonyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2,6-dichloro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoicacid methyl ester
• AT23005
• DTXSID50718426
• SCHEMBL516806
• MFCD20441900
• 3,5-Dichloro-4-(methoxycarbonyl)phenylboronic acid pinacol ester
• AKOS015999410
• CS-0175543
• 3,5-Dichloro-4-(methoxycarbonyl)phenylboronic acid, pinacol ester
• BS-20663
• A888328
• 1321613-04-0
• Methyl2,6-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• METHYL 2,6-DICHLORO-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
• Benzoic acid, 2,6-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester

• MDL： MFCD20441900
• Inchi： 1S/C14H17BCl2O4/c1-13(2)14(3,4)21-15(20-13)8-6-9(16)11(10(17)7-8)12(18)19-5/h6-7H,1-5H3
• InChI Key： JQJYCPNGBPJIFX-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)Cl

Computed Properties

• Exact Mass: 330.06000
• Monoisotopic Mass: 330.0596946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 3.07920